Cas no 820252-07-1 (1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-)
![1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]- structure](https://www.kuujia.com/scimg/cas/820252-07-1x500.png)
820252-07-1 structure
Product name:1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-
1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]-
- 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]propane-1,2-diol
- 820252-07-1
- 3-{[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy}propane-1,2-diol
- DTXSID40839518
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- Inchi: InChI=1S/C8H7Cl6N3O3/c9-7(10,11)4-15-5(8(12,13)14)17-6(16-4)20-2-3(19)1-18/h3,18-19H,1-2H2
- InChI Key: HSYNACAKRLWNHU-UHFFFAOYSA-N
- SMILES: C(C(COC1=NC(=NC(=N1)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl)O)O
Computed Properties
- Exact Mass: 404.858907g/mol
- Monoisotopic Mass: 402.861857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.4Ų
1,2-Propanediol, 3-[[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]oxy]- Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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3. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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